1-(2-(4-(Tert-butyl)phenoxy)ethoxy)-3-(4-(4-fluorophenyl)piperazin-1-yl)propan-2-ol dihydrochloride

• IUPAC Name: 1-[2-(4-tert-butylphenoxy)ethoxy]-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol;dihydrochloride
• InChI: InChI=1S/C25H35FN2O3.2ClH/c1-25(2,3)20-4-10-24(11-5-20)31-17-16-30-19-23(29)18-27-12-14-28(15-13-27)22-8-6-21(26)7-9-22;;/h4-11,23,29H,12-19H2,1-3H3;2*1H
• InChI Key: CHKVIZQQPYDNJG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCCOCC(CN2CCN(CC2)C3=CC=C(C=C3)F)O.Cl.Cl
• Molecular Formula: C25H37Cl2FN2O3
• Molecular Weight: 503.5 g/mol
• CAS No.: 1327227-58-6

Description

1-(2-(4-(Tert-butyl)phenoxy)ethoxy)-3-(4-(4-fluorophenyl)piperazin-1-yl)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C25H37Cl2FN2O3 and its molecular weight is 503.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds with complex structures, including those with tert-butyl, phenoxy, fluorophenyl, and piperazine groups, often undergo detailed synthetic routes that involve condensation reactions, hydroformylation, and other chemical transformations to achieve desired properties or functionalities. For instance, the synthesis and characterization of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate revealed insights into its crystal structure and potential for biological activity, underscoring the importance of synthetic chemistry in drug development processes (Sanjeevarayappa et al., 2015).

Biological Evaluation

The evaluation of biological activities, such as antibacterial, anthelmintic, and antimalarial effects, is a critical application of chemical compounds in medicinal chemistry. Research on compounds structurally similar to "1-(2-(4-(Tert-butyl)phenoxy)ethoxy)-3-(4-(4-fluorophenyl)piperazin-1-yl)propan-2-ol dihydrochloride" often focuses on their potential as therapeutic agents. For example, studies have explored the antibacterial and anthelmintic activities of synthesized compounds, providing a foundation for further exploration into their uses in treating diseases (Sanjeevarayappa et al., 2015).

Theoretical Studies and DFT Calculations

Density functional theory (DFT) calculations and theoretical studies play a crucial role in understanding the electronic structure, reactivity, and interaction of chemical compounds with biological targets. Such studies provide insights into the potential biological activities of compounds based on their molecular structures and properties. For instance, research involving novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives utilized DFT calculations to analyze electrophilic and nucleophilic sites, aiding in the prediction of biological activity and reactivity (Kumara et al., 2017).